Cas no 62191-55-3 (1,3-Benzenediol, 5-[(2-ethylhexyl)oxy]-)

• Product Name: 1,3-Benzenediol, 5-[(2-ethylhexyl)oxy]-
• CAS No: 62191-55-3
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 454842
• PubChem ID: 71388968
• Update Time: 2025-04-19

1,3-Benzenediol, 5-[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[(2-ethylhexyl)oxy]-
• 5-(2-ethylhexoxy)benzene-1,3-diol
• SCHEMBL23716969
• 5-[(2-ETHYLHEXYL)OXY]BENZENE-1,3-DIOL
• 62191-55-3
• DTXSID40811011

• Inchi： 1S/C14H22O3/c1-3-5-6-11(4-2)10-17-14-8-12(15)7-13(16)9-14/h7-9,11,15-16H,3-6,10H2,1-2H3
• InChI Key： VWMJGHOTYFTVMG-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C=1)O)O)CC(CC)CCCC

Computed Properties

• Exact Mass: 238.15696
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69